Cas no 1394116-70-1 (4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine)

• Product Name: 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine
• CAS No: 1394116-70-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5150352
• PubChem ID: 71756397
• Update Time: 2025-10-28

4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(5-methyl-3-isoxazolyl)methylene]-
• 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine

• Inchi： 1S/C10H14N2O/c1-8-6-10(12-13-8)7-9-2-4-11-5-3-9/h6-7,11H,2-5H2,1H3
• InChI Key： IOFMFBPRDLHZKE-UHFFFAOYSA-N
• SMILES： N1CC/C(=C\C2C=C(C)ON=2)/CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine

Introduction to 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine (CAS No. 1394116-70-1)

4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine, identified by its CAS number 1394116-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both an oxazole ring and a piperidine moiety, which together contribute to its unique chemical and biological properties. The structural configuration of this molecule makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The 5-methyl-1,2-oxazol-3-yl substituent in the molecular structure plays a crucial role in determining the compound's reactivity and interaction with biological targets. Oxazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 5-position of the oxazole ring enhances its electronic properties, potentially influencing its binding affinity and pharmacokinetic behavior. This modification is particularly relevant in modern drug design, where fine-tuning of molecular structure can significantly impact therapeutic efficacy.

The methylidenepiperidine component of the molecule introduces a rigid bicyclic system that can enhance the stability and solubility of the compound. Piperidine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic profiles and ability to interact with various biological receptors. The presence of a double bond between the carbon atoms in the methylidene group further increases the compound's potential for conformational flexibility, which is essential for optimizing binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine with target proteins with high accuracy. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and inflammation. For instance, preliminary computational studies suggest that this compound may interact with kinases and proteases that are overexpressed in certain types of cancer, potentially disrupting critical signaling pathways that drive tumor growth.

In vitro experiments have also demonstrated promising results regarding the biological activity of 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine. Research indicates that this compound exhibits inhibitory effects on several enzymes implicated in inflammatory diseases, such as COX-2 and LOX. The oxazole ring is known to modulate enzyme activity by competing with natural substrates or by inducing conformational changes that reduce enzymatic function. The methylidene group further enhances these effects by providing additional interaction points with the enzyme active site.

The synthesis of 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the oxazole ring, followed by functional group transformations to introduce the piperidine moiety and the methylidene group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for preclinical and clinical studies.

The pharmacological profile of 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for many therapeutic agents targeting central nervous system disorders. Studies using cell culture models have shown that this compound can effectively penetrate BBB-restricted environments, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Future research directions for 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine include exploring its potential as an antiviral agent. The structural features of this compound may allow it to interfere with viral replication mechanisms by inhibiting key enzymes or proteins involved in viral assembly and entry into host cells. Additionally, combination therapy approaches using this compound alongside other drugs may offer synergistic benefits in treating complex diseases such as cancer and chronic inflammation.

The development of novel drug candidates like 4-(5-methyl-1,2-oxazol-3-yl)methylidenepiperidine relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating insights from structural biology, computational modeling, and pharmacology, researchers can optimize the therapeutic potential of this compound while minimizing adverse effects. This holistic approach is essential for translating laboratory discoveries into safe and effective treatments for patients worldwide.